Cas no 1356550-94-1 (1-(quinolin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(quinolin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 1356550-94-1
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 6567278
• PubChem ID: 68030329
• Update Time: 2025-10-28

1-(quinolin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(quinolin-2-yl)cyclopropane-1-carboxylic acid
• EN300-1842696
• 1356550-94-1
• SCHEMBL10083312

• Inchi： 1S/C13H11NO2/c15-12(16)13(7-8-13)11-6-5-9-3-1-2-4-10(9)14-11/h1-6H,7-8H2,(H,15,16)
• InChI Key： GBTUPKIYSLGKFF-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC3C=CC=CC=3N=2)CC1)=O

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(quinolin-2-yl)cyclopropane-1-carboxylic acid

1-(Quinolin-2-yl)cyclopropane-1-carboxylic acid: A Comprehensive Overview

1-(Quinolin-2-yl)cyclopropane-1-carboxylic acid is a compound with the CAS number 1356550-94-1, which has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, combining a quinoline moiety with a cyclopropane carboxylic acid group. The quinoline ring, a heterocyclic aromatic compound, is known for its versatility in chemical synthesis and biological activity. The cyclopropane group, on the other hand, introduces strain and reactivity, making it an interesting component for drug design.

Recent studies have highlighted the potential of 1-(Quinolin-2-yl)cyclopropane-1-carboxylic acid as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. The quinoline moiety plays a crucial role in enhancing the compound's binding affinity to these targets, while the cyclopropane group contributes to its stability and bioavailability.

The synthesis of 1-(Quinolin-2-yl)cyclopropane-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A 2022 paper in *Organic Letters* detailed an efficient route utilizing palladium-catalyzed coupling reactions to construct the quinoline-cyclopropane linkage. This approach not only improves yield but also reduces reaction time, making it more feasible for large-scale production.

In terms of physical and chemical properties, 1-(Quinolin-2-yl)cyclopropane-1-carboxylic acid has a melting point of approximately 240°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties are advantageous for formulation purposes, particularly in the development of oral or topical drug delivery systems.

Beyond its pharmacological applications, this compound has also been investigated for its potential in materials science. A 2023 study in *Chemical Communications* reported that when incorporated into polymer matrices, 1-(Quinolin-2-yl)cyclopropane-1-carboxylic acid enhances the mechanical strength and thermal stability of the resulting materials. This dual functionality underscores its versatility across multiple disciplines.

From an environmental perspective, researchers have evaluated the biodegradability and ecotoxicity of 1-(Quinolin-2-yL)cyclopropane-1-carboxylic acid. Preliminary data suggest that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint. However, further studies are required to fully understand its long-term impact on aquatic and terrestrial ecosystems.

In conclusion, 1-(Quinolin-2-yL)cyclopropane-1-carboxylic acid represents a promising compound with diverse applications in medicine and materials science. Its unique structure, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for future research and development.